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Compound of Interest

Compound Name:
4-(Bromomethyl)-2-

fluorobenzonitrile

Cat. No.: B1272964 Get Quote

An In-depth Technical Guide to the Safety Profile of 4-(Bromomethyl)-2-fluorobenzonitrile

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety and handling of chemical reagents is paramount. This guide provides a

comprehensive overview of the safety data sheet (SDS) information for 4-(Bromomethyl)-2-
fluorobenzonitrile (CAS No: 222978-03-2), a versatile building block in organic synthesis.

Chemical Identification
Identifier Value

Chemical Name 4-(Bromomethyl)-2-fluorobenzonitrile

Synonyms
4-Cyano-3-fluorobenzyl bromide, alpha-Bromo-

2-fluoro-p-tolunitrile[1]

CAS Number 222978-03-2[2]

Molecular Formula C₈H₅BrFN[1][2]

Molecular Weight 214.03 g/mol [1]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 4-
(Bromomethyl)-2-fluorobenzonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1272964?utm_src=pdf-interest
https://www.benchchem.com/product/b1272964?utm_src=pdf-body
https://www.benchchem.com/product/b1272964?utm_src=pdf-body
https://www.benchchem.com/product/b1272964?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3339303.htm
https://www.chemsrc.com/en/cas/222978-03-2_122707.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3339303.htm
https://www.chemsrc.com/en/cas/222978-03-2_122707.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3339303.htm
https://www.benchchem.com/product/b1272964?utm_src=pdf-body
https://www.benchchem.com/product/b1272964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Appearance Solid, Off-White [1][3]

Melting Point 44-45 °C [1][2]

Boiling Point 275.6 ± 30.0 °C at 760 mmHg [1][2]

Density 1.6 ± 0.1 g/cm³ [2]

Flash Point 120.5 ± 24.6 °C [2]

Solubility Slightly soluble in Methanol [1]

Vapor Pressure 0.0 ± 0.6 mmHg at 25°C [2]

Hazard Identification and Classification
4-(Bromomethyl)-2-fluorobenzonitrile is classified as a hazardous chemical.[2] It is harmful if

swallowed, in contact with skin, or inhaled.[2] It is also noted to be corrosive and a

lachrymatory agent.[1]

There are some discrepancies in the GHS classification across different suppliers. The table

below presents the available information.

Hazard Class Hazard Statement Source

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage
[1]

Respiratory Sensitization

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

[1]
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Signal Word: DANGER[1] / WARNING

Hazard Pictograms: GHS05 (Corrosion), GHS07 (Exclamation Mark), GHS08 (Health Hazard)

[1]

First-Aid Measures
Immediate medical attention is required in case of exposure. The following diagram outlines the

recommended first-aid procedures.

Skin Contact Eye Contact Inhalation Ingestion

Exposure to 4-(Bromomethyl)-2-fluorobenzonitrile

Immediately wash skin with copious amounts of water for at least 15 minutes. Immediately flush eyes with copious amounts of water for at least 15 minutes. Remove to fresh air. Wash out mouth with copious amounts of water for at least 15 minutes.

Remove contaminated clothing and shoes.

Seek medical attention if irritation persists.

Separate eyelids with fingers to ensure adequate flushing.

Seek medical attention if irritation persists.

Seek medical attention if symptoms persist or in severe cases. Seek medical attention.

Click to download full resolution via product page

Caption: First-aid procedures for exposure.

Fire-Fighting Measures
In case of fire, use dry powder or carbon dioxide extinguishers.[2] Firefighters should wear

protective clothing and a self-contained breathing apparatus (SCBA).[2]

Handling and Storage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3339303.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3339303.htm
https://www.benchchem.com/product/b1272964?utm_src=pdf-body-img
https://www.chemsrc.com/en/cas/222978-03-2_122707.html
https://www.chemsrc.com/en/cas/222978-03-2_122707.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper handling and storage are crucial to minimize risk.

Handling:

This product should only be handled by, or under the close supervision of, individuals

qualified in handling potentially hazardous chemicals.[2]

Use in a chemical fume hood is required.[2]

Wear appropriate personal protective equipment (PPE), including laboratory clothing,

chemical-resistant gloves, and safety goggles.[2]

Wash hands thoroughly after handling.[2]

Storage:

Store in a cool, well-ventilated area.[4]

Keep containers tightly closed.[2][4]

Store refrigerated at 2-8°C.[1][2]

Store under an inert gas (nitrogen or argon).[1]

The following diagram illustrates the hierarchy of controls for safe handling.
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Hierarchy of Controls

Recommended PPE

Elimination/Substitution

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)

Chemical-resistant gloves Safety goggles Laboratory clothing

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling.

Stability and Reactivity
Chemical Stability: Stable under normal conditions.[5]

Conditions to Avoid: Heat, flames, and sparks.[2]

Incompatible Materials: Strong oxidizing agents.[2]

Hazardous Decomposition Products: In case of combustion, may produce carbon monoxide,

nitrogen oxides, hydrogen fluoride, and hydrogen bromide.[2]
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Toxicological and Ecological Information
No specific toxicological or ecological data was available in the consulted resources.[2]

Experimental Protocol: Synthesis
A method for the synthesis of 4-(Bromomethyl)-2-fluorobenzonitrile has been described.[1]

Materials:

2-Fluoro-4-methylbenzonitrile

Chloroform

Benzoyl peroxide (BPO)

N-bromosuccinimide (NBS)

Saturated aqueous sodium bicarbonate solution

Water

Saturated brine

Procedure:

Dissolve 2-Fluoro-4-methylbenzonitrile (10 g, 74.07 mmol) in 200 mL of chloroform.

Add benzoyl peroxide (1 g) and stir until completely dissolved.

Add N-bromosuccinimide (19.77 g, 11.11 mmol) in batches.

Reflux the reaction mixture for 12 hours.

After the reaction is complete, cool the mixture to room temperature.

Wash the solution three times with saturated aqueous sodium bicarbonate solution.

Wash the solution three times with water.
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Wash the solution three times with saturated brine.

Remove the solvent by evaporation under reduced pressure.

Purify the product by column chromatography to yield 4-cyano-3-fluorobenzyl bromide (14.00

g, 88.79% yield) as a light yellow liquid.

The following diagram provides a workflow for this synthesis.
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Start: Dissolve 2-Fluoro-4-methylbenzonitrile
in Chloroform

Add Benzoyl Peroxide (BPO) and stir

Add N-bromosuccinimide (NBS) in batches

Reflux for 12 hours

Cool to room temperature

Wash 3x with saturated NaHCO₃ solution

Wash 3x with water

Wash 3x with saturated brine

Evaporate solvent under reduced pressure

Purify by column chromatography

End Product: 4-(Bromomethyl)-2-fluorobenzonitrile

Click to download full resolution via product page

Caption: Synthesis workflow diagram.
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Disposal Considerations
Disposal of this chemical should be arranged as special waste by a licensed disposal company,

in consultation with local waste disposal authorities, and in accordance with national and

regional regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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